Cas no 1352516-97-2 (methyl(octahydro-1H-quinolizin-1-yl)methylamine)

• Product Name: methyl(octahydro-1H-quinolizin-1-yl)methylamine
• CAS No: 1352516-97-2
• MF: C₁₁H₂₂N₂
• MW: 182.3058
• MDL: MFCD20535442
• CID: 5094667
• PubChem ID: 73254376
• Update Time: 2026-03-02

methyl(octahydro-1H-quinolizin-1-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl(octahydro-1H-quinolizin-1-ylmethyl)amine
• Methyl-(octahydro-quinolizin-1-ylmethyl)-amine
• methyl[(octahydro-1H-quinolizin-1-yl)methyl]amine
• N-methyl-1-(octahydro-2H-quinolizin-1-yl)methanamine
• N-Methyl-1-[octahydro-2H-quinolizin-1-yl]methanamine
• CEC51697
• BBL033167
• STL373000
• 1-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl)-N-methylmethanamine
• methyl(octahydro-1H-quinolizin-1-yl)methylamine

• MDL： MFCD20535442
• Inchi： 1S/C11H22N2/c1-12-9-10-5-4-8-13-7-3-2-6-11(10)13/h10-12H,2-9H2,1H3
• InChI Key： FMDVQPTUYDTXHO-UHFFFAOYSA-N
• SMILES： N12C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])(C([H])([H])N([H])C([H])([H])[H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on methyl(octahydro-1H-quinolizin-1-yl)methylamine

Introduction to Methyl(octahydro-1H-quinolizin-1-yl)methylamine (CAS No. 1352516-97-2)

Methyl(octahydro-1H-quinolizin-1-yl)methylamine, a compound with the chemical formula C₁₁H₂₁NO, is a derivative of octahydroquinoline and has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound is characterized by its complex nitrogen-containing heterocyclic structure, which contributes to its unique chemical properties and makes it a subject of interest for further exploration in medicinal chemistry.

The molecular structure of Methyl(octahydro-1H-quinolizin-1-yl)methylamine features an octahydroquinoline core, which is a saturated derivative of quinoline. This structural motif is known for its presence in various bioactive natural products and synthetic molecules, often exhibiting pharmacological properties such as analgesic, anti-inflammatory, and neuroprotective effects. The presence of a methylamine side chain further enhances the compound's potential for interaction with biological targets, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the exploration of octahydroquinoline derivatives due to their reported biological activities. Studies have shown that these compounds can modulate various enzymatic pathways and receptor interactions, which are crucial for the treatment of several diseases. Specifically, Methyl(octahydro-1H-quinolizin-1-yl)methylamine has been investigated for its potential role in inhibiting certain enzymes that are involved in pain signaling and inflammation.

One of the most compelling aspects of this compound is its ability to interact with neurotransmitter systems. Research indicates that octahydroquinoline derivatives can influence the activity of serotonin and dopamine receptors, which are key players in mood regulation and cognitive function. This makes Methyl(octahydro-1H-quinolizin-1-yl)methylamine a candidate for therapeutic applications in conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of Methyl(octahydro-1H-quinolizin-1-yl)methylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the functionalization of an octahydroquinoline precursor, followed by the introduction of the methylamine moiety. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product.

The pharmacological evaluation of Methyl(octahydro-1H-quinolizin-1-yl)methylamine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising effects on various biological pathways, including those related to pain perception and inflammatory responses. Preclinical studies have also shown that it can cross the blood-brain barrier, suggesting its potential for central nervous system (CNS) drug applications.

One notable study published in a leading pharmaceutical journal highlighted the anti-inflammatory properties of Methyl(octahydro-1H-quinolizin-1-yl)methylamine. The research demonstrated that this compound could significantly reduce inflammation-induced pain responses in animal models without causing significant side effects. This finding opens up new avenues for developing novel anti-inflammatory therapies that target central pain pathways.

The chemical stability of Methyl(octahydro-1H-quinolizin-1-yl)methylamine is another critical factor that needs to be considered during its development and application. Studies have shown that this compound is stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability parameters is essential for formulating effective drug products that maintain their integrity over time.

In conclusion, Methyl(octahydro-1H-quinolizin-1-yl)methylamine (CAS No. 1352516-97-2) represents a fascinating area of research in medicinal chemistry. Its unique structural features and reported biological activities make it a valuable compound for further investigation into potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for contributing to the development of novel treatments for various diseases.